PF-4522654

• Molecular Formula: C16H18F2N4
• Molecular Weight: 304.34 g/mol
• InChI: InChI=1S/C16H18F2N4/c1-19-14-12-7-9-20-10-8-13(12)21-15(22-14)16(17,18)11-5-3-2-4-6-11/h2-6,20H,7-10H2,1H3,(H,19,21,22)
• InChIKey: XYHWHDGNYCZFTQ-UHFFFAOYSA-N

PF-4522654: Selective 5-HT2C Agonist Overview

2-(Difluoro(phenyl)methyl)-N-methyl-6,7,8,9-tetrahydro-5H-pyrimido(4,5-d)azepin-4-amine, also known as PF-4522654, is a small-molecule agonist of the serotonin 5-HT2C receptor belonging to the pyrimido[4,5-d]azepine class [1]. It was developed through a rational medicinal chemistry strategy designed to achieve central nervous system (CNS) penetration while maintaining high functional selectivity over the closely related 5-HT2A and 5-HT2B receptor subtypes [2]. The compound demonstrates potent binding affinity (Ki = 8 nM) and functional activity (EC50 = 16 nM) at the human 5-HT2C receptor, with no measurable agonism at 5-HT2A or 5-HT2B in relevant tissue-based assays [3].

Target Selective 5-HT2C receptor partial agonist

Brain Penetration CNS-penetrant, reported brain-permeable

Chemotype Structurally differentiated from benzazepine and arylpiperazine agonists

• [1] Storer RI, Brennan PE, Brown AD, et al. Multiparameter optimization in CNS drug discovery: design of pyrimido[4,5-d]azepines as potent 5-hydroxytryptamine 2C (5-HT₂C) receptor agonists with exquisite functional selectivity over 5-HT₂A and 5-HT₂B receptors. J Med Chem. 2014;57(12):5258-5269. doi:10.1021/jm5003292 View Source
• [2] Storer RI, Brennan PE, Brown AD, et al. Multiparameter optimization in CNS drug discovery: design of pyrimido[4,5-d]azepines as potent 5-hydroxytryptamine 2C (5-HT₂C) receptor agonists with exquisite functional selectivity over 5-HT₂A and 5-HT₂B receptors. J Med Chem. 2014;57(12):5258-5269. doi:10.1021/jm5003292 View Source
• [3] PF-4522654 Product Database. PeptideDB. Accessed 2026. View Source

PF-4522654: Irreplaceable Selectivity

While several 5-HT2C receptor agonists exist, PF-4522654 exhibits a unique combination of quantitative selectivity and brain penetration that distinguishes it from commonly used comparators such as lorcaserin and PF-04479745 [1]. Lorcaserin, a clinically approved 5-HT2C agonist, displays only 104‑fold functional selectivity over 5-HT2B (EC50 ratio), whereas PF-4522654 demonstrates no measurable agonism at 5-HT2B up to 10,000 nM—corresponding to a selectivity window exceeding 625‑fold [2]. This difference in off‑target activity has direct implications for experimental interpretation in systems where 5-HT2B agonism can confound results. Furthermore, PF-4522654 was explicitly designed within a CNS multiparameter optimization (MPO) framework to ensure brain exposure, a property not uniformly achieved across all 5-HT2C agonists and one that cannot be assumed for structurally similar analogs [3]. Substituting PF-4522654 with a less selective or less brain‑penetrant agonist would introduce uncontrolled variables, compromising reproducibility and mechanistic clarity in CNS‑focused research.

PF-4522654

Other 5-HT2C agonists (e.g., lorcaserin)

No measurable 5-HT2A/5-HT2B functional agonism

Retain residual 5-HT2B and 5-HT2A agonism that can confound mechanistic studies

Reported brain-permeable with selectivity profiling

Selectivity profile may not transfer; may introduce 5-HT2A-mediated behavioral artifacts

Translational model data (canine SUI) available

No equivalent translational model validation; CNS behavioral interpretation may differ

• [1] Storer RI, Brennan PE, Brown AD, et al. Multiparameter optimization in CNS drug discovery: design of pyrimido[4,5-d]azepines as potent 5-hydroxytryptamine 2C (5-HT₂C) receptor agonists with exquisite functional selectivity over 5-HT₂A and 5-HT₂B receptors. J Med Chem. 2014;57(12):5258-5269. doi:10.1021/jm5003292 View Source
• [2] Thomsen WJ, Grottick AJ, Menzaghi F, et al. Lorcaserin, a novel selective human 5-hydroxytryptamine2C agonist: in vitro and in vivo pharmacological characterization. J Pharmacol Exp Ther. 2008;325(2):577-587. doi:10.1124/jpet.107.133348 View Source
• [3] Storer RI, Brennan PE, Brown AD, et al. Multiparameter optimization in CNS drug discovery: design of pyrimido[4,5-d]azepines as potent 5-hydroxytryptamine 2C (5-HT₂C) receptor agonists with exquisite functional selectivity over 5-HT₂A and 5-HT₂B receptors. J Med Chem. 2014;57(12):5258-5269. doi:10.1021/jm5003292 View Source

PF-4522654: Quantitative Differentiation Evidence

5-HT2B/2A Functional Selectivity vs. Lorcaserin

PF-4522654 binds to the human 5-HT2C receptor with a Ki of 8 nM, approximately 1.9‑fold higher affinity than lorcaserin (Ki = 15 ± 1 nM) [1]. This difference in binding affinity, while modest, is accompanied by a distinct functional selectivity profile (see subsequent evidence items) that together establish PF-4522654 as a superior research tool for studies requiring minimal off‑target 5-HT2B activation.

5-HT2B/2A Functional Selectivity

Head-to-head

EC50 > 10,000 nM (5-HT2B/2A) Lorcaserin 5-HT2B EC50 328 nM, 5-HT2A EC50 258 nM >30-fold difference

Removes 5-HT2B-linked signaling artifact in mechanistic studies

Lorcaserin retains functional agonism at both receptors; assay conditions differ

Evidence Dimension	Binding affinity (Ki) at human 5-HT2C receptor
Target Compound Data	8 nM
Comparator Or Baseline	Lorcaserin: 15 ± 1 nM
Quantified Difference	1.9-fold higher affinity for PF-4522654
Conditions	Radioligand binding assay using human recombinant 5-HT2C receptors

Why This Matters

Higher binding affinity enables use of lower compound concentrations in functional assays, reducing potential for non‑specific effects and improving signal‑to‑noise ratio in downstream readouts.

• [1] Thomsen WJ, Grottick AJ, Menzaghi F, et al. Lorcaserin, a novel selective human 5-hydroxytryptamine2C agonist: in vitro and in vivo pharmacological characterization. J Pharmacol Exp Ther. 2008;325(2):577-587. doi:10.1124/jpet.107.133348 View Source

Superior 5-HT2C Binding Affinity

PF-4522654 displays no measurable functional agonism at the 5-HT2B receptor up to 10,000 nM (EC50 > 10,000 nM) . In contrast, lorcaserin, a clinically approved 5-HT2C agonist, retains measurable 5-HT2B agonism with a selectivity ratio of only 104‑fold over its 5-HT2C EC50 [1]. Calculated against PF-4522654's 5-HT2C EC50 of 16 nM, the selectivity window exceeds 625‑fold—more than 6× greater than lorcaserin's margin.

5-HT2C Binding Affinity (Ki)

Reported

Ki = 8 nM Lorcaserin Ki = 15 nM, WAY-163909 Ki = 10.5 nM 1.9-fold vs lorcaserin

May support target engagement at lower assay concentrations; off-target pharmacology requires independent profiling

Cross-study comparison; radioligand displacement conditions vary

Evidence Dimension	Functional selectivity ratio (5-HT2B EC50 / 5-HT2C EC50)
Target Compound Data	>625‑fold (5-HT2B EC50 >10,000 nM; 5-HT2C EC50 = 16 nM)
Comparator Or Baseline	Lorcaserin: 104‑fold selectivity over 5-HT2B
Quantified Difference	PF-4522654 exhibits >6× greater selectivity window
Conditions	Functional inositol phosphate accumulation assay in recombinant cell lines

Why This Matters

5-HT2B agonism is associated with valvulopathy and other off‑target effects that can confound in vivo behavioral and physiological readouts; PF-4522654's superior selectivity enables cleaner mechanistic interpretation in CNS studies.

• [1] Thomsen WJ, Grottick AJ, Menzaghi F, et al. Lorcaserin, a novel selective human 5-hydroxytryptamine2C agonist: in vitro and in vivo pharmacological characterization. J Pharmacol Exp Ther. 2008;325(2):577-587. doi:10.1124/jpet.107.133348 View Source

In Vivo Validation in Canine SUI Model

PF-4522654 was developed within a CNS multiparameter optimization (MPO) framework specifically intended to deliver brain exposure [1]. It is characterized as a brain‑permeable 5-HT2C receptor agonist [2]. While many 5-HT2C agonists (e.g., certain piperazine‑urea derivatives) suffer from limited CNS penetration due to physicochemical properties that preclude efficient blood‑brain barrier transit, PF-4522654's design explicitly prioritized CNS accessibility alongside receptor selectivity.

Canine SUI Model Pharmacology

Class-level

Reported robust pharmacology in preclinical canine SUI model (qualitative)

Supports model-response interpretation for CNS control of micturition; rodent-only data limited

Specific dosing and efficacy parameters not fully disclosed

Evidence Dimension	CNS penetration / brain permeability
Target Compound Data	Brain‑permeable (qualitative descriptor; CNS MPO‑optimized design)
Comparator Or Baseline	Many 5-HT2C agonists (e.g., non‑CNS‑optimized piperazine‑ureas) lack demonstrated brain penetration
Quantified Difference	Not quantified in accessible sources; qualitative differentiation based on design strategy
Conditions	CNS MPO design strategy; brain‑permeable descriptor per vendor annotation

Why This Matters

For CNS‑focused research (e.g., behavioral pharmacology, feeding studies, stress urinary incontinence models), brain exposure is non‑negotiable. PF-4522654's CNS‑optimized design reduces experimental variability and ensures target engagement in relevant neural circuits.

• [1] Storer RI, Brennan PE, Brown AD, et al. Multiparameter optimization in CNS drug discovery: design of pyrimido[4,5-d]azepines as potent 5-hydroxytryptamine 2C (5-HT₂C) receptor agonists with exquisite functional selectivity over 5-HT₂A and 5-HT₂B receptors. J Med Chem. 2014;57(12):5258-5269. doi:10.1021/jm5003292 View Source
• [2] PF-4522654 Product Database. PeptideDB. Accessed 2026. View Source

Distinct Pyrimido[4,5-d]azepine Scaffold

PF-4522654 (compound 18) displayed robust pharmacology in a preclinical canine model of stress urinary incontinence (SUI) while exhibiting no measurable functional agonism at 5-HT2A or 5-HT2B receptors in relevant tissue‑based assay systems [1]. This in vivo validation in a disease‑relevant large animal model distinguishes PF-4522654 from many research‑grade 5-HT2C agonists that lack demonstration of functional efficacy beyond cellular assays. The closely related analog PF-04479745 (compound 17) also showed robust pharmacology in the same model, but PF-4522654 offers a differentiated selectivity and physicochemical profile.

Pyrimido[4,5-d]azepine Chemotype

Reported

Structurally distinct core scaffold with 2-difluorophenylmethyl substituent

Enables medicinal chemistry SAR exploration in novel chemical space

Homology modeling suggests distinct binding mode; pharmacokinetic profiles require compound-specific profiling

Evidence Dimension	In vivo efficacy in preclinical SUI model
Target Compound Data	Robust pharmacology demonstrated; no 5-HT2A/2B agonism
Comparator Or Baseline	PF-04479745 (compound 17): also robust pharmacology in same model, but with different selectivity/physicochemical profile
Quantified Difference	Both compounds active; PF-4522654 offers distinct selectivity margin
Conditions	Preclinical canine model of stress urinary incontinence (SUI); tissue‑based functional assays for 5-HT2A/2B

Why This Matters

In vivo validation in a disease‑relevant large animal model reduces translational risk and supports the compound's use in preclinical studies where target engagement in relevant neural pathways must be demonstrated.

• [1] Storer RI, Brennan PE, Brown AD, et al. Multiparameter optimization in CNS drug discovery: design of pyrimido[4,5-d]azepines as potent 5-hydroxytryptamine 2C (5-HT₂C) receptor agonists with exquisite functional selectivity over 5-HT₂A and 5-HT₂B receptors. J Med Chem. 2014;57(12):5258-5269. doi:10.1021/jm5003292 View Source

PF-4522654: Best-Fit Application Scenarios

5-HT2C and Stress Urinary Incontinence Research

PF-4522654's >625‑fold functional selectivity over 5-HT2B makes it the preferred 5-HT2C agonist for in vivo behavioral studies (e.g., feeding behavior, anxiety, impulsivity) where 5-HT2B agonism could produce confounding cardiovascular or valvular effects. Its brain‑permeable design ensures target engagement in relevant CNS circuits [1].

Safety Pharmacology with Clean 5-HT2C Activation

The compound's validated robust pharmacology in a canine SUI model, coupled with its functional selectivity profile, positions PF-4522654 as a critical tool compound for investigating 5-HT2C‑mediated mechanisms in urethral function and continence. Its use in this context reduces translational uncertainty compared to agonists with uncharacterized in vivo SUI efficacy [2].

Medicinal Chemistry Benchmarking for 5-HT2C Agonists

PF-4522654's high affinity (Ki = 8 nM) and brain permeability support its use as a reference agonist in CNS target engagement studies, including ex vivo receptor occupancy assays and as a benchmark for developing 5-HT2C‑selective PET tracers. Its superior selectivity over 5-HT2A/2B ensures that observed CNS signals are primarily attributable to 5-HT2C engagement [3].

CNS Behavioral Studies with Selective 5-HT2C Activation

As a partial agonist at 5-HT2C, PF-4522654 provides a valuable tool for dissecting biased signaling pathways and functional selectivity. Its exquisite selectivity over 5-HT2A and 5-HT2B allows researchers to interrogate 5-HT2C‑specific signaling cascades without confounding contributions from closely related receptor subtypes [4].

Application

Selection Property

Validation Focus

CNS micturition and SUI research

Functional selectivity over 5-HT2A/2B, translational model context

Urodynamic endpoint interpretation without serotonergic confounds

Safety pharmacology and receptor profiling

Minimal 5-HT2A/2B functional activity

5-HT2C-specific signaling without off-target contributions

Medicinal chemistry benchmarking

Distinct pyrimido[4,5-d]azepine chemotype

Ki and EC50 benchmarking against new chemical entities

CNS behavioral studies

Brain-permeable, no measurable 5-HT2A functional agonism

Behavioral endpoints in absence of 5-HT2A-mediated confounds

• [1] PF-4522654 Product Database. PeptideDB. Accessed 2026. View Source
• [2] Storer RI, Brennan PE, Brown AD, et al. Multiparameter optimization in CNS drug discovery: design of pyrimido[4,5-d]azepines as potent 5-hydroxytryptamine 2C (5-HT₂C) receptor agonists with exquisite functional selectivity over 5-HT₂A and 5-HT₂B receptors. J Med Chem. 2014;57(12):5258-5269. doi:10.1021/jm5003292 View Source
• [3] PF-4522654 Product Database. PeptideDB. Accessed 2026. View Source
• [4] Storer RI, Brennan PE, Brown AD, et al. Multiparameter optimization in CNS drug discovery: design of pyrimido[4,5-d]azepines as potent 5-hydroxytryptamine 2C (5-HT₂C) receptor agonists with exquisite functional selectivity over 5-HT₂A and 5-HT₂B receptors. J Med Chem. 2014;57(12):5258-5269. doi:10.1021/jm5003292 View Source